Cas no 708-08-7 (4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime)

• Product Name: 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
• CAS No: 708-08-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 570442
• PubChem ID: 135473061
• Update Time: 2025-04-19

4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
• (4Z)-4-[(Hydroxyamino)methylene]-5-(hydroxymethyl)-2-methyl-3(4H) -pyridinone
• pyridoxaloxime
• 5-21-13-00052 (Beilstein Handbook Reference)
• CHEMBL3277911
• Pyridoxal oxime
• 708-08-7
• NCGC00175872-01
• Oxime du pyridoxal [French]
• CCG-50781
• BRD-K38056763-001-01-8
• SR-01000640129-1
• BRN 0153114
• Oxime du pyridoxal
• 4-[(E)-hydroxyiminomethyl]-5-(hydroxymethyl)-2-methylpyridin-3-ol
• Isonicotinaldehyde, 3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
• HMS1530L01
• Pyridoxal, oxime
• AKOS006243391

• Inchi： 1S/C8H10N2O3/c1-5-8(12)7(3-10-13)6(4-11)2-9-5/h2-3,11-13H,4H2,1H3/b10-3+
• InChI Key： QXKIIRAOFHLZMD-XCVCLJGOSA-N
• SMILES： OC1C(C)=NC=C(CO)C=1/C=N/O

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9
• XLogP3: -0.3

Experimental Properties

• Density: 1.36
• Boiling Point: 362.1°C at 760 mmHg
• Flash Point: 172.8°C
• Refractive Index: 1.596
• PSA: 81.92
• LogP: -0.40460

4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• RTECS：UV1227100
• Hazardous Material Identification：